2-Methyl-3,4-dihydrochromen-2-amine

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 2-methyl-3,4-dihydrochromen-2-amine
• InChI: InChI=1S/C10H13NO/c1-10(11)7-6-8-4-2-3-5-9(8)12-10/h2-5H,6-7,11H2,1H3
• InChI Key: ZQFGTJLFYMYOQE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2=CC=CC=C2O1)N
• Synonyms: 2-((4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl)methyl)-3,4-dihydro-2,5,7,8-tetramethyl-2H-1-benzopyran-6-ol.di-HCl; 2-MAC; 2-methyl aminochroman; PNU 83836E; PNU-83836E; PNU83836E; U 78517F; U 78517F, (R)-isomer; U 78517F, (S)-isomer; U 78517F, citrate salt (1:2); U 78517G; U 83836E; U-78,517G; U-78517F; U-78517G; U-83836E; U78517F

Description

2-Methyl-3,4-dihydrochromen-2-amine is a bicyclic organic compound featuring a chromene (benzopyran) scaffold substituted with a methyl group at position 2 and an amine at position 2 of the dihydrochromen ring. Its synthesis typically involves pseudopeptidic coupling of 2-methyl-3,4-HOPO carboxylic derivatives with diamine building blocks, followed by catalytic hydrogenation and deprotection steps to achieve high yields (98–100%) . The compound’s primary applications lie in medicinal chemistry, particularly in developing agents targeting neurodegenerative diseases linked to metal dysregulation, such as Alzheimer’s .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Effects

Key structural analogues include:

Compound Name	Substituents	Key Differences
2-Methyl-3,4-dihydrochromen-2-amine	Methyl (C2), amine (C2)	Reference compound
6-Methoxy-2,2-dimethylchroman-4-amine	Methoxy (C6), dimethyl (C2, C2), amine (C4)	Substitution pattern alters ring electronics and steric bulk
3,4-Dihydro-4,4-dimethyl-2H-chromen-7-amine	Dimethyl (C4, C4), amine (C7)	Amine position shift impacts H-bonding and solubility
2,3-HOPO derivatives (e.g., IIa-3)	2,3-HOPO moiety	Reduced Cu²⁺ chelation vs. 2-methyl-3,4-HOPO

The position and nature of substituents critically influence reactivity and bioactivity.

Metal-Chelating Efficacy

The 2-methyl-3,4-HOPO moiety in 2-Methyl-3,4-dihydrochromen-2-amine demonstrates superior Cu²⁺ chelation (83% at 200 µM) compared to 2,3-HOPO derivatives (60% for IIa-3 under identical conditions) . This difference arises from the optimized geometry of the 2-methyl-3,4-HOPO scaffold, which enhances metal coordination. However, linker length in hybrid compounds (e.g., piperazine-1,4-diamide vs. shorter linkers) shows negligible impact on chelation efficiency, emphasizing the primacy of the HOPO moiety .